(4-benzhydrylpiperazin-1-yl)(1,3-dimethyl-1H-pyrazol-4-yl)methanone

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(1,3-dimethylpyrazol-4-yl)methanone
• InChI: InChI=1S/C23H26N4O/c1-18-21(17-25(2)24-18)23(28)27-15-13-26(14-16-27)22(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-12,17,22H,13-16H2,1-2H3
• InChI Key: MKIRKZPAIMTSMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C23H26N4O
• Molecular Weight: 374.5 g/mol

Description

“(4-benzhydrylpiperazin-1-yl)(1,3-dimethyl-1H-pyrazol-4-yl)methanone” is a chemical compound with the molecular formula C23H26N4O. It has an average mass of 374.479 Da and a monoisotopic mass of 374.210663 Da.

Molecular Structure Analysis

The systematic name for this compound is (1,5-Dimethyl-1H-pyrazol-3-yl)[4-(diphenylmethyl)-1-piperazinyl]methanone. The SMILES representation is Cc1cc(nn1C)C(=O)N2CCN(CC2)C(c3ccccc3)c4ccccc4.

Physical And Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm3, a boiling point of 539.6±50.0 °C at 760 mmHg, and a flash point of 280.1±30.1 °C. It has 5 hydrogen bond acceptors, 0 hydrogen bond donors, and 4 freely rotating bonds.

Scientific Research Applications

Carbonic Anhydrase Inhibition

• Application : (4-benzhydrylpiperazin-1-yl)(1,3-dimethyl-1H-pyrazol-4-yl)methanone has been designed as an effective CA inhibitor. Crystal structures reveal its binding interactions with both ubiquitous hCA II and brain-associated hCA VII. .

Antimicrobial Activity

• .

Anticonvulsant Properties

• Application : Novel benzhydrylpiperazine derivatives, including (4-benzhydrylpiperazin-1-yl)(1,3-dimethyl-1H-pyrazol-4-yl)methanone , have been synthesized and screened for anticonvulsant activity. .

Neuropharmacology and Neuropathic Pain

• Application : (4-benzhydrylpiperazin-1-yl)(1,3-dimethyl-1H-pyrazol-4-yl)methanone may play a role in controlling neuropathic pain by inhibiting hCA VII. .

Indole Derivatives and Antiallergic Activity

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Mechanism of Action

Target of Action

The primary target of this compound is human carbonic anhydrase (hCA) . Carbonic anhydrases are zinc-containing enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and proton ions . Among the 12 catalytically active isoforms, hCA VII is one of the least understood cytosolic isoforms .

Mode of Action

The compound acts as an effective inhibitor of human carbonic anhydrase (hCA), particularly hCA VII . It is designed through the tail approach using the acetamide moiety as a linker and the benzhydrylpiperazine group as a tail . The inhibitor is stabilized by a higher number of polar and hydrophobic interactions in the active site of hCA VII compared to hCA II .

Biochemical Pathways

The compound affects the carbonic anhydrase pathway, which is involved in the reversible hydration of carbon dioxide . By inhibiting hCA VII, it disrupts the normal function of this enzyme, which is mainly expressed in some brain tissues, such as the cortex, hippocampus, and thalamus regions .

Result of Action

The inhibition of hCA VII by this compound can lead to various molecular and cellular effects. For instance, hCA VII promotes neuronal excitation by establishing a GABAergic transmission functionally excitatory, supplying the bicarbonate gradient that results in the efflux of HCO3− ions through GABAA receptors . Therefore, the inhibition of hCA VII may affect these processes.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For example, the conformational flexibility of the linker and the tail length are fundamental features to establish significant differences in the number of favorable enzyme/inhibitor interactions and consequently in the inhibition selectivity against the two hCA isoforms . .